Cas no 2228372-11-8 (1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid)

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid is a specialized cyclohexane derivative featuring a pyrazole substituent and a hydroxyl group, offering unique structural and functional properties. Its molecular framework combines a rigid cyclohexane backbone with a polar hydroxyl group and a heterocyclic pyrazole moiety, enhancing its potential for applications in medicinal chemistry and organic synthesis. The presence of both carboxylic acid and hydroxyl functionalities provides versatility in derivatization, making it a valuable intermediate for designing bioactive compounds. Its well-defined stereochemistry and functional group compatibility further contribute to its utility in synthetic routes requiring precise molecular modifications. This compound is particularly suited for research in drug discovery and material science.
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid structure
2228372-11-8 structure
Product Name:1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
CAS No:2228372-11-8
MF:C12H18N2O3
MW:238.282923221588
CID:6012311
PubChem ID:165974399
Update Time:2025-06-13

1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
    • 2228372-11-8
    • EN300-1807515
    • Inchi: 1S/C12H18N2O3/c1-8-10(7-13-14(8)2)12(11(16)17)5-3-9(15)4-6-12/h7,9,15H,3-6H2,1-2H3,(H,16,17)
    • InChI Key: XXRVBSYSMYYLDN-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(=O)O)(C2C=NN(C)C=2C)CC1

Computed Properties

  • Exact Mass: 238.13174244g/mol
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.4Ų

1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1807515-0.05g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
0.05g
$1140.0 2023-09-19
Enamine
EN300-1807515-0.1g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
0.1g
$1195.0 2023-09-19
Enamine
EN300-1807515-0.25g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
0.25g
$1249.0 2023-09-19
Enamine
EN300-1807515-0.5g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
0.5g
$1302.0 2023-09-19
Enamine
EN300-1807515-1.0g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
1g
$1357.0 2023-05-23
Enamine
EN300-1807515-2.5g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
2.5g
$2660.0 2023-09-19
Enamine
EN300-1807515-5.0g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
5g
$3935.0 2023-05-23
Enamine
EN300-1807515-10.0g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
10g
$5837.0 2023-05-23
Enamine
EN300-1807515-1g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
1g
$1357.0 2023-09-19
Enamine
EN300-1807515-5g
1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid
2228372-11-8
5g
$3935.0 2023-09-19

Additional information on 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228372-11-8)

The compound 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228372-11-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a pyrazole ring with a hydroxycyclohexane carboxylic acid moiety, offers versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as sustainable chemistry, AI-driven drug design, and bioactive scaffolds.

One of the most searched questions about this compound revolves around its synthetic pathways. Researchers often explore efficient methods to produce 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid with high yield and purity. Recent advancements in green chemistry have introduced catalytic processes that minimize waste, aligning with the global push for environmentally friendly synthesis. Additionally, computational tools like molecular docking and quantum mechanics are increasingly used to predict its reactivity and optimize reaction conditions.

The pharmacological potential of this compound is another hot topic. Its pyrazole core is known for its bioactivity, often serving as a key fragment in kinase inhibitors and anti-inflammatory agents. Meanwhile, the hydroxycyclohexane carboxylic acid segment enhances solubility and metabolic stability, making it a promising candidate for drug delivery systems. Recent studies highlight its role in modulating enzyme targets associated with chronic diseases, a subject frequently queried in academic and industrial forums.

From an industrial perspective, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid is valued for its scalability and compatibility with continuous flow chemistry. Manufacturers are investing in automated platforms to produce this compound at scale, addressing the growing demand for high-purity intermediates. Quality control remains a critical focus, with techniques like HPLC and NMR spectroscopy ensuring batch consistency—a concern often raised by buyers in online procurement discussions.

Emerging trends also link this compound to personalized medicine and bioconjugation. Its functional groups allow for selective modifications, enabling the development of targeted therapies. For instance, conjugation with antibody-drug conjugates (ADCs) or nanocarriers could enhance therapeutic efficacy, a topic gaining traction in cancer research communities. Such applications are frequently explored in peer-reviewed journals and patent filings, reflecting its commercial and scientific relevance.

In summary, 1-(1,5-dimethyl-1H-pyrazol-4-yl)-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228372-11-8) exemplifies the intersection of structural innovation and practical utility. Whether in drug development, material science, or green synthesis, its multifaceted nature continues to inspire research and industrial adoption. As interest grows in AI-augmented chemistry and sustainable practices, this compound is poised to remain a focal point in scientific discourse.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd